YKL-05-099

• Molecular Formula: C32H34ClN7O3
• Molecular Weight: 600.1 g/mol
• InChI: InChI=1S/C32H34ClN7O3/c1-20-6-5-7-25(33)29(20)39-19-23-17-35-31(37-30(23)40(32(39)41)28-11-9-24(42-3)18-34-28)36-26-10-8-22(16-27(26)43-4)21-12-14-38(2)15-13-21/h5-11,16-18,21H,12-15,19H2,1-4H3,(H,35,36,37)
• InChIKey: VQINULODWGEVBB-UHFFFAOYSA-N

YKL-05-099 Chemical Probe Overview

YKL-05-099 is a pan-salt-inducible kinase (SIK) inhibitor developed as an in vivo–grade chemical probe through iterative optimization of the parent compound HG-9-91-01 [1]. It inhibits SIK1, SIK2, and SIK3 with IC50 values of approximately 10 nM, 40 nM, and 30 nM respectively, as determined by competitive binding and enzymatic activity assays [1]. YKL-05-099 features a 6,6-bicyclic pyrimidopyrimidinone core with a 1-methylpiperidine-substituted aniline tail that confers dramatically improved pharmacokinetic properties, reduced off-target kinase inhibition, and attenuated cellular toxicity relative to its structural predecessors [1]. The compound is commercially available at ≥98% purity (HPLC) from multiple vendors for research use .

Workflow Sustained systemic SIK inhibition in vivo

Selection Logic In vivo–grade pan-SIK probe with improved PK

Pathway Context SIK1/2/3 target engagement in rodent models

• [1] Sundberg TB, Liang Y, Wu H, Choi HG, Kim ND, Sim T, Johannessen L, Petrone A, Khor B, Graham DB, Latorre IJ, Phillips AJ, Schreiber SL, Perez J, Shamji AF, Gray NS, Xavier RJ. Development of Chemical Probes for Investigation of Salt-Inducible Kinase Function in Vivo. ACS Chem Biol. 2016 Aug 19;11(8):2105-11. doi: 10.1021/acschembio.6b00217. PMID: 27224444; PMCID: PMC4992440. View Source

YKL-05-099 vs. Other SIK Inhibitors

Pan-SIK inhibitors within the HG-9-91-01 chemical series exhibit starkly divergent pharmacokinetic, toxicity, and selectivity profiles that preclude interchangeability, particularly for in vivo studies. The parent compound HG-9-91-01 is >99% serum-bound and rapidly degraded by mouse liver microsomes (t1/2 = 11 min), rendering it unsuitable for direct animal dosing [1]. Intermediate analogs such as YKL-05-095 (SIK2 IC50 = 6 nM) and YKL-05-096 (SIK2 IC50 = 34 nM) possess greater biochemical potency than YKL-05-099 but display prohibitive cellular toxicity (CC50 = 0.19 μM and 6 μM, respectively) that precludes their use at pharmacologically relevant concentrations [1]. Second-generation inhibitors such as YKL-06-061 achieve higher SIK potency (SIK1/2/3 IC50 = 6.56/1.77/20.5 nM) but lack the extensive in vivo validation across multiple disease models that characterizes the YKL-05-099 literature . Only YKL-05-099 combines sufficient free fraction (6%), high solubility (PBS solubility = 428 μM), microsomal stability (>120 min), and a demonstrated ability to maintain free serum concentrations above the SIK2 IC50 for >16 hours following a single intraperitoneal dose [1]. These compound-specific properties are not shared across the series and directly determine which experiments are feasible.

YKL-05-099 Free fraction 6%, MLM t1/2 >120 min, CC50 >10 μM

HG-9-91-01 / Intermediates Parent compound >99% serum-bound with 11 min MLM t1/2; analogs YKL-05-095/096 show CC50 down to 0.19 μM. PK and toxicity profiles may shift assay interpretation.

YKL-05-099 SIK3 gatekeeper-allele validated on-target response

Dasatinib / Multi-kinase Inhibitors Broad kinome profile limits attribution of anti-leukemic endpoints to SIK3. Pathway-response context may differ.

In vivo study design may require compound-specific PK and toxicity validation; potency and exposure profiles do not directly transfer across the analog series.

• [1] Sundberg TB, Liang Y, Wu H, Choi HG, Kim ND, Sim T, Johannessen L, Petrone A, Khor B, Graham DB, Latorre IJ, Phillips AJ, Schreiber SL, Perez J, Shamji AF, Gray NS, Xavier RJ. Development of Chemical Probes for Investigation of Salt-Inducible Kinase Function in Vivo. ACS Chem Biol. 2016 Aug 19;11(8):2105-11. PMID: 27224444. View Source

YKL-05-099 Comparative Evidence

Pharmacokinetic Advantage Over HG-9-91-01

YKL-05-099 demonstrates decisive pharmacokinetic advantages over the parent pan-SIK inhibitor HG-9-91-01 that directly enable in vivo pharmacology studies. In mouse liver microsomes, YKL-05-099 exhibits a half-life exceeding 120 minutes, compared to only 11 minutes for HG-9-91-01—a greater than 10-fold improvement in metabolic stability [1]. HG-9-91-01 is >99% bound to serum proteins, whereas YKL-05-099 achieves a free (unbound) fraction of 6 ± 1% in mouse plasma, providing appreciable levels of pharmacologically active compound [1]. Additionally, YKL-05-099 is highly soluble in PBS (428 ± 11 μM), facilitating formulation for in vivo dosing [1]. Following a 20 mg/kg intraperitoneal dose in mice, YKL-05-099 maintains free serum concentrations above its IC50 for SIK2 inhibition for more than 16 hours, with an in vivo elimination half-life exceeding 7 hours [1]. These PK properties are absent in HG-9-91-01, which the original authors explicitly describe as 'unsuitable for direct injection into animals' [1].

PK Advantage Over HG-9-91-01

Head-to-head

MLM t1/2 >120 min vs. 11 min (>10.9×); free fraction 6±1% vs. >99% serum-bound; soluble in PBS 428±11 μM

Supports sustained systemic SIK inhibition in rodent models.

Reported in mouse liver microsome assay at 1 μM.

Evidence Dimension	Mouse liver microsome stability (t1/2)
Target Compound Data	YKL-05-099: MLM t1/2 > 120 min
Comparator Or Baseline	HG-9-91-01: MLM t1/2 = 11 min
Quantified Difference	>10.9-fold longer half-life for YKL-05-099
Conditions	Mouse liver microsome assay; compounds incubated at 1 μM; reported in Table 1 of Sundberg et al. 2016

Why This Matters

Procurement decisions for in vivo SIK pharmacology studies should prioritize YKL-05-099 because HG-9-91-01 cannot achieve sustained target-covering exposures in animals, making it functionally unusable for systemic in vivo experiments.

• [1] Sundberg TB, Liang Y, Wu H, et al. Development of Chemical Probes for Investigation of Salt-Inducible Kinase Function in Vivo. ACS Chem Biol. 2016;11(8):2105-2111. Table 1 and main text. PMID: 27224444. View Source

Cellular Toxicity Profile vs. Analogs

In a direct comparative analysis of the HG-9-91-01 analog series, YKL-05-099 achieves the widest cellular safety margin by a substantial margin. In zymosan A–stimulated bone marrow-derived dendritic cells (BMDCs), YKL-05-099 is non-toxic at all tested concentrations up to and including 10 μM (CC50 > 10 μM) [1]. In contrast, HG-9-91-01 exhibits a CC50 of 5.0 ± 2.5 μM, the intermediate analog YKL-05-095 (SIK2 IC50 = 6 nM) is highly toxic with a CC50 of only 0.19 ± 0.06 μM, and YKL-05-096 (SIK2 IC50 = 34 nM) shows a CC50 of 6 ± 1 μM [1]. The >50-fold improvement in tolerated concentration between YKL-05-099 and YKL-05-095 is attributed to the improved SIK kinase selectivity conferred by the 1-methylpiperidine-modified aniline tail, which reduces inhibition of Src-family kinases and other off-targets that drive cytotoxicity [1].

Cellular Toxicity vs. Analogs

Head-to-head

CC50 >10 μM (BMDCs). YKL-05-095: 0.19 μM; YKL-05-096: 6 μM; HG-9-91-01: 5.0 μM.

Supports cell-model endpoint review without confounding cytotoxicity at target-engaging concentrations.

Zymosan A–stimulated mouse BMDCs.

Evidence Dimension	Cellular toxicity (CC50 in zymosan A–stimulated BMDCs)
Target Compound Data	YKL-05-099: CC50 > 10 μM (non-toxic at highest concentration tested)
Comparator Or Baseline	HG-9-91-01: CC50 = 5.0 ± 2.5 μM; YKL-05-095: CC50 = 0.19 ± 0.06 μM; YKL-05-096: CC50 = 6 ± 1 μM
Quantified Difference	YKL-05-099 CC50 is >2-fold higher than HG-9-91-01, >50-fold higher than YKL-05-095, and >1.7-fold higher than YKL-05-096
Conditions	Zymosan A–stimulated mouse BMDCs; cell viability assay; data from Table 1, Sundberg et al. 2016

Why This Matters

A compound with a CC50 below its pharmacologically active concentration range cannot be used at doses required to engage the target. YKL-05-099 is the only analog in the development series that combines sufficient biochemical potency with a safety margin enabling cellular studies at concentrations that fully inhibit SIKs without confounding cytotoxicity.

• [1] Sundberg TB, Liang Y, Wu H, et al. Development of Chemical Probes for Investigation of Salt-Inducible Kinase Function in Vivo. ACS Chem Biol. 2016;11(8):2105-2111. Table 1. PMID: 27224444. View Source

Kinase Selectivity Improvement

YKL-05-099 was explicitly designed to improve SIK selectivity over the broad kinome inhibition profile of HG-9-91-01, which potently inhibits numerous Src-family kinases in addition to SIKs [1]. The 1-methylpiperidine substitution on the aniline tail of YKL-05-099 improved kinase selectivity for SIK2 and SIK3 relative to the unsubstituted analog YKL-05-095, as demonstrated in Figure 1D and Table S1 of the primary characterization paper [1]. Overall selectivity was assessed against a panel of 468 kinases (Table S2), confirming that YKL-05-099 displays increased selectivity for SIKs versus other kinases compared to HG-9-91-01 [1]. An independent kinome panel at 1 μM against 141 kinases showed that YKL-05-099 is selective for SIK2 but also inhibits 14 other kinases including SIK3, Ephrin receptors, and Src [2]. This off-target profile, while not fully selective for the SIK family, represents a marked improvement over HG-9-91-01, whose Src-family inhibition contributed to both cellular toxicity and confounding pharmacology [1].

Kinase Selectivity Improvement

Head-to-head

Improved SIK selectivity over HG-9-91-01 against 468 kinases; hits 14/141 off-target kinases at 1 μM.

Kinase selectivity review may reduce off-target-driven phenotype interpretation.

KINOMEscan panel; Src-family inhibition reduced.

Evidence Dimension	Kinase selectivity (kinome-wide profiling against 468 kinases)
Target Compound Data	YKL-05-099: Increased selectivity for SIKs versus other kinases; selective for SIK2 over 127 of 141 kinases at 1 μM; inhibits 14 off-target kinases
Comparator Or Baseline	HG-9-91-01: Potently inhibits many Src-family kinases in addition to SIKs; less selective overall (qualitative improvement documented in Sundberg et al. Figure 1D and Tables S1–S2)
Quantified Difference	Qualitative improvement confirmed by head-to-head kinome profiling (468-kinase panel). YKL-05-099: hits 14/141 off-target kinases at 1 μM.
Conditions	DiscoverX KINOMEscan platform; YKL-05-099 and HG-9-91-01 profiled at 1 μM against 468 kinases (Sundberg et al. Table S2); independent confirmation against 141 kinases (Cayman Chemical)

Why This Matters

For researchers studying SIK-specific biology, improved kinome selectivity reduces the risk that observed phenotypes arise from confounding off-target kinase inhibition, increasing confidence in mechanistic conclusions drawn from experiments using YKL-05-099 rather than HG-9-91-01.

• [1] Sundberg TB, Liang Y, Wu H, et al. Development of Chemical Probes for Investigation of Salt-Inducible Kinase Function in Vivo. ACS Chem Biol. 2016;11(8):2105-2111. Figure 1D, Tables S1–S2. PMID: 27224444. View Source
• [2] Cayman Chemical / Bertin Bioreagent. YKL-05-099 Product Information. CAT N°: 36116. YKL-05-099 is selective for SIK2 over a panel of 141 kinases at 1 μM but also inhibits 14 other kinases, including SIK3, Ephrin receptors, and Src. View Source

Anti-Leukemic Efficacy in MEF2C-Dependent AML

YKL-05-099 inhibits proliferation of the MEF2C-expressing MOLM-13 AML cell line with an IC50 of 0.24 μM [1]. Critically, the anti-proliferative mechanism was validated as on-target through the use of a gatekeeper allele of SIK3: introduction of a drug-resistant SIK3 mutant rescued the anti-proliferative effect, confirming that YKL-05-099 acts through SIK3 kinase inhibition rather than off-target activity [1]. In two independent mouse models of MLL-AF9 AML, YKL-05-099 treatment attenuated disease progression in vivo and extended animal survival at well-tolerated doses [1]. An epigenomic analysis revealed that YKL-05-099 rapidly suppresses MEF2C function by altering the phosphorylation state and nuclear localization of HDAC4, the repressive cofactor of MEF2C, providing a direct molecular mechanism linking SIK3 inhibition to anti-leukemic activity [1]. This on-target validation distinguishes YKL-05-099 from less well-characterized multi-kinase inhibitors such as dasatinib, which also inhibits SIKs but through a broad kinome profile that cannot attribute anti-leukemic effects specifically to SIK3 [1].

MEF2C-Dependent AML Response

Cross-study

MOLM-13 IC50 = 0.24 μM; SIK3 gatekeeper allele rescue confirmed on-target; survival extension in two MLL-AF9 mouse models.

Reported model-response endpoint context for SIK3-MEF2C-HDAC4 signaling studies.

CellTiter-Glo assay, 72 h; in vivo IP dosing.

Evidence Dimension	Anti-proliferative activity in MOLM-13 AML cells and in vivo survival extension in MLL-AF9 AML models
Target Compound Data	YKL-05-099: MOLM-13 IC50 = 0.24 μM; extends survival in two MLL-AF9 AML mouse models at well-tolerated doses; on-target mechanism confirmed by SIK3 gatekeeper allele rescue
Comparator Or Baseline	Dasatinib and other multi-kinase inhibitors: inhibit SIKs but within a broad off-target profile; genetic SIK3 deletion or MEF2C deletion: suppresses AML growth (class-level inference)
Quantified Difference	YKL-05-099 MOLM-13 IC50 = 0.24 μM. Mechanism validated as SIK3-dependent by gatekeeper allele experiment; survival extension in vivo demonstrated in two independent AML models.
Conditions	CellTiter-Glo proliferation assay in MOLM-13 cells (250 nM, 72 h); in vivo: MLL-AF9 AML mouse models, IP dosing; epigenomic analysis by ChIP-seq and RNA-seq (Tarumoto et al. Blood 2020)

Why This Matters

YKL-05-099 is the only SIK inhibitor with genetically validated on-target anti-leukemic efficacy in vivo, making it the preferred tool compound for preclinical AML studies investigating SIK3-MEF2C-HDAC4 signaling.

• [1] Tarumoto Y, Lin S, Wang J, et al. Salt-inducible kinase inhibition suppresses acute myeloid leukemia progression in vivo. Blood. 2020 Jan 2;135(1):56-70. doi: 10.1182/blood.2019001576. PMID: 31697837; PMCID: PMC6940199. View Source

Uncoupling Bone Formation from Resorption

YKL-05-099 exhibits a therapeutically critical differentiation from genetic SIK deletion and from PTH-based therapy in bone remodeling. In hypogonadal female mice, YKL-05-099 at 10 μmol/kg increases the bone formation rate and the number of femoral osteoblasts while simultaneously decreasing the number of femoral osteoclasts, resulting in a net anabolic effect without increased bone resorption [1][2]. In striking contrast, postnatal mice with inducible, global deletion of both SIK2 and SIK3 show increased bone mass and increased bone formation, but also increased bone resorption [1]. This key difference arises because YKL-05-099, in addition to inhibiting SIK2 and SIK3, also binds and inhibits CSF1R (colony-stimulating factor 1 receptor), the receptor for the osteoclastogenic cytokine M-CSF [1]. Molecular modeling confirms that YKL-05-099 binds to SIK2 and CSF1R in a similar manner, and this dual targeting uncouples bone formation from bone resorption [1]. This pharmacological profile overcomes a fundamental limitation of most current anabolic osteoporosis therapies, including PTH analogs, where concomitant stimulation of bone resorption blunts net anabolic efficacy [1]. In a fracture repair model, YKL-05-099 and PTH both produced higher mineralized callus volume fraction and improved structural rigidity compared to vehicle, with YKL-05-099 additionally increasing osteoblast subsets and reducing chondrocyte precursors as shown by single-cell RNA-seq [3].

Bone Formation vs. Resorption

Cross-study

Increases osteoblasts, decreases osteoclasts; net anabolic effect without resorption increase. Genetic SIK2/3 deletion increases both.

Supports dual SIK2/CSF1R model-response interpretation in bone remodeling research.

10 μmol/kg IP in hypogonadal female mice; fracture model callus volume fraction comparable to PTH.

Evidence Dimension	Bone formation vs bone resorption balance in vivo
Target Compound Data	YKL-05-099 (10 μmol/kg IP): Increases bone formation rate, increases femoral osteoblast number, decreases femoral osteoclast number; net anabolic effect without resorption increase
Comparator Or Baseline	Genetic SIK2/3 deletion: Increases bone formation AND bone resorption. PTH analogs: Stimulate bone formation but also increase bone resorption. YKL-05-099 also increases mineralized callus volume fraction and structural rigidity comparable to PTH in fracture model.
Quantified Difference	YKL-05-099 uniquely decreases osteoclast numbers while increasing osteoblast numbers; genetic deletion increases both. CSF1R IC50 not explicitly stated but dual SIK2/CSF1R binding confirmed by molecular modeling.
Conditions	In vivo: hypogonadal female mice, 10 μmol/kg YKL-05-099 IP, 2-week treatment (Wein et al. Nat Commun 2016; Tang et al. eLife 2021). Fracture model: 126 female mice with femoral fracture, YKL-05-099 vs PTH vs PBS (Momenzadeh et al. Front Bioeng Biotechnol 2024)

Why This Matters

YKL-05-099 is the only SIK-targeting small molecule that has been demonstrated to uncouple bone formation from bone resorption, a property that directly addresses the 'holy grail' requirement in osteoporosis drug development and distinguishes it from both genetic models and standard-of-care PTH therapy.

• [1] Tang C, Utsunomiya T, Dean T, et al. Dual targeting of salt inducible kinases and CSF1R uncouples bone formation and bone resorption. eLife. 2021 Jun 23;10:e67772. doi: 10.7554/eLife.67772. PMID: 34155971; PMCID: PMC8238509. View Source
• [2] Wein MN, Liang Y, Goransson O, et al. SIKs control osteocyte responses to parathyroid hormone. Nat Commun. 2016 Oct 19;7:13176. doi: 10.1038/ncomms13176. PMID: 27759007; PMCID: PMC5075806. View Source
• [3] Momenzadeh K, Yeritsyan D, Abbasian M, et al. Stimulation of fracture mineralization by salt-inducible kinase inhibitors. Front Bioeng Biotechnol. 2024 Sep 12;12:1450611. doi: 10.3389/fbioe.2024.1450611. View Source

Renal Protection in Salt-Sensitive Hypertension

YKL-05-099 demonstrates therapeutic efficacy in a preclinical model of salt-sensitive hypertension, a disease area not previously explored with earlier SIK inhibitor analogs. In male C57BL/6J mice placed on a high-sodium diet (4% NaCl), daily intraperitoneal administration of YKL-05-099 at 20 mg/kg prevented the development of elevated systolic blood pressure, kidney damage, and proteinuria over a 15-day treatment period [1]. At the molecular level, YKL-05-099 treatment blocked the elevated SIK activity in the renal cortex induced by high salt intake and exerted anti-inflammatory effects by attenuating macrophage infiltration, reducing reactive oxygen species production, and decreasing metalloprotease activity [1]. The kidney damage biomarker monocyte chemotactic protein type 1 (MCP-1) excretion was reduced in YKL-05-099-treated animals [1]. In contrast, the vehicle-treated high-sodium group developed salt-sensitive hypertension with increased systolic blood pressure, impaired renal function, and positive sodium balance driven partly by elevated (Na⁺+K⁺)-ATPase activity [1]. While this study lacks a direct head-to-head comparator arm with another SIK inhibitor, it establishes YKL-05-099 as the first and only SIK inhibitor with validated efficacy in salt-sensitive hypertension, an indication not addressed by HG-9-91-01 or YKL-06-061 in the published literature.

Salt-Sensitive Hypertension

Context-dependent

Prevented systolic BP elevation, kidney damage, and proteinuria; reduced macrophage infiltration and ROS.

Reported model-response context in salt-sensitive hypertension research.

20 mg/kg/day IP, 4% NaCl diet, 15 days; no comparator SIK inhibitor arm.

Evidence Dimension	Attenuation of salt-sensitive hypertension and renal damage in vivo
Target Compound Data	YKL-05-099 (20 mg/kg/day IP): Prevents elevated systolic blood pressure, kidney damage, proteinuria, macrophage infiltration, ROS production, and metalloprotease activity in high-sodium diet mice
Comparator Or Baseline	Vehicle (saline) control on high-sodium diet: Develops salt-sensitive hypertension, kidney damage, proteinuria, positive sodium balance. No comparator SIK inhibitor tested in this indication.
Quantified Difference	Qualitative prevention of all measured hypertension and renal damage endpoints vs vehicle. No quantitative comparator arm with other SIK inhibitors available.
Conditions	Male C57BL/6J mice; normal sodium (0.5% NaCl) vs high sodium (4% NaCl) diet; YKL-05-099 20 mg/kg/day IP for 15 days; blood pressure by radiotelemetry; metabolic cage urine collection on days 7 and 14 (Gomes et al. Exp Mol Pathol 2025)

Why This Matters

YKL-05-099 is the only SIK inhibitor with published efficacy data in salt-sensitive hypertension, expanding its addressable disease indication portfolio beyond inflammation, oncology, and bone biology—a consideration relevant to researchers exploring novel cardiovascular or renal applications of SIK inhibition.

• [1] Gomes DS, Oliveira VS, Souza LE, et al. Treatment with YKL-05-099, a salt inducible kinase (SIK) inhibitor, attenuates salt-sensitive hypertension: The molecular outcomes of SIK in the kidney. Exp Mol Pathol. 2025 Sep;143:104977. doi: 10.1016/j.yexmp.2025.104977. PMID: 40674980. View Source

YKL-05-099 Application Scenarios

Sustained Systemic SIK Inhibition

YKL-05-099 is the preferred chemical probe for any preclinical study requiring sustained systemic inhibition of SIK1/2/3 in mice. Following a single 20 mg/kg IP dose, free serum concentrations exceed the SIK2 IC50 for more than 16 hours, with an in vivo elimination half-life exceeding 7 hours [1]. This PK profile is unattainable with HG-9-91-01 (MLM t1/2 = 11 min, >99% serum-bound) or the more toxic intermediates YKL-05-095 and YKL-05-096. Researchers who have previously attempted in vivo SIK pharmacology with HG-9-91-01 should transition to YKL-05-099 for all systemic dosing experiments. The compound's high PBS solubility (428 μM) and adequate free fraction (6%) facilitate reliable formulation for intraperitoneal administration [1].

MEF2C-Dependent AML Target Validation

YKL-05-099 is the tool compound of choice for AML research focused on the SIK3-MEF2C-HDAC4 signaling axis. It inhibits MOLM-13 cell proliferation with an IC50 of 0.24 μM, and its on-target mechanism has been rigorously validated using a SIK3 gatekeeper allele rescue experiment, ruling out off-target-driven anti-leukemic effects [1]. Researchers studying MLL-AF9 or other MEF2C-dependent AML subtypes can use YKL-05-099 to interrogate SIK3 dependency, with the compound having demonstrated in vivo disease attenuation and survival extension in two independent AML mouse models at well-tolerated doses [1]. The validated mechanism distinguishes YKL-05-099 from multi-kinase inhibitors such as dasatinib for SIK3-focused AML studies [1].

Bone Anabolic Therapy and Resorption Uncoupling

YKL-05-099 uniquely uncouples bone formation from bone resorption—a property not shared by genetic SIK2/3 deletion, PTH analogs, or other SIK inhibitors characterized to date. At 10 μmol/kg IP, YKL-05-099 increases bone formation rate and osteoblast numbers while decreasing osteoclast numbers, an effect attributed to its dual SIK2/CSF1R inhibitory activity [1][2]. In a fracture repair model, YKL-05-099 matched PTH in improving mineralized callus volume fraction and structural rigidity while additionally increasing osteoblast subsets and reducing chondrocyte precursors [3]. This scenario is directly relevant for researchers developing next-generation osteoporosis therapeutics that overcome the bone resorption liability of current anabolic agents [1].

Salt-Sensitive Hypertension and Renal Inflammation

YKL-05-099 is the first SIK inhibitor with published efficacy data in a salt-sensitive hypertension model, preventing elevated systolic blood pressure, kidney damage, proteinuria, macrophage infiltration, and oxidative stress at 20 mg/kg/day IP over 15 days in mice on a high-sodium diet [1]. Researchers investigating SIK-mediated sodium sensing, renal inflammation, or cardiovascular complications of salt-sensitive hypertension can use YKL-05-099 as the first-line pharmacological tool for systemic SIK inhibition in renal and cardiovascular contexts. No other SIK inhibitor has been validated in this indication, making YKL-05-099 the sole procurement option for such studies [1].

Application

Selection Property

Validation Focus

Sustained systemic SIK inhibition

In vivo PK profile and free fraction

Target-covering exposure model review

MEF2C-dependent AML target validation

SIK3 gatekeeper-allele validated mechanism

SIK3-MEF2C-HDAC4 pathway-response interpretation

Bone anabolic model-response studies

Dual SIK2/CSF1R inhibitory activity

Bone formation vs. resorption endpoint review

Salt-sensitive hypertension research

Renal and cardiovascular SIK inhibition

Hypertension and renal inflammation model-response context

• [1] Sundberg TB, Liang Y, Wu H, et al. Development of Chemical Probes for Investigation of Salt-Inducible Kinase Function in Vivo. ACS Chem Biol. 2016;11(8):2105-2111. PMID: 27224444. View Source
• [2] Tarumoto Y, Lin S, Wang J, et al. Salt-inducible kinase inhibition suppresses acute myeloid leukemia progression in vivo. Blood. 2020;135(1):56-70. PMID: 31697837. View Source
• [3] Tang C, Utsunomiya T, Dean T, et al. Dual targeting of salt inducible kinases and CSF1R uncouples bone formation and bone resorption. eLife. 2021;10:e67772. PMID: 34155971. Wein MN, Liang Y, Goransson O, et al. SIKs control osteocyte responses to parathyroid hormone. Nat Commun. 2016;7:13176. PMID: 27759007. Momenzadeh K, et al. Stimulation of fracture mineralization by salt-inducible kinase inhibitors. Front Bioeng Biotechnol. 2024;12:1450611. View Source
• [4] Gomes DS, Oliveira VS, Souza LE, et al. Treatment with YKL-05-099, a salt inducible kinase (SIK) inhibitor, attenuates salt-sensitive hypertension. Exp Mol Pathol. 2025;143:104977. PMID: 40674980. View Source